Cas no 2138526-22-2 (tert-butyl 2-amino-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoate)
tert-butyl 2-amino-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-amino-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoate
- EN300-1141385
- 2138526-22-2
-
- Inchi: 1S/C12H21N3O2/c1-9-6-7-15(14-9)8-12(5,13)10(16)17-11(2,3)4/h6-7H,8,13H2,1-5H3
- InChI Key: XKQBKBKXXMSWKN-UHFFFAOYSA-N
- SMILES: O(C(C(C)(CN1C=CC(C)=N1)N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 239.16337692g/mol
- Monoisotopic Mass: 239.16337692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 70.1Ų
tert-butyl 2-amino-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1141385-1.0g |
tert-butyl 2-amino-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoate |
2138526-22-2 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1141385-0.05g |
tert-butyl 2-amino-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoate |
2138526-22-2 | 95% | 0.05g |
$1080.0 | 2023-10-26 | |
| Enamine | EN300-1141385-0.1g |
tert-butyl 2-amino-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoate |
2138526-22-2 | 95% | 0.1g |
$1131.0 | 2023-10-26 | |
| Enamine | EN300-1141385-0.25g |
tert-butyl 2-amino-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoate |
2138526-22-2 | 95% | 0.25g |
$1183.0 | 2023-10-26 | |
| Enamine | EN300-1141385-0.5g |
tert-butyl 2-amino-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoate |
2138526-22-2 | 95% | 0.5g |
$1234.0 | 2023-10-26 | |
| Enamine | EN300-1141385-1g |
tert-butyl 2-amino-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoate |
2138526-22-2 | 95% | 1g |
$1286.0 | 2023-10-26 | |
| Enamine | EN300-1141385-2.5g |
tert-butyl 2-amino-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoate |
2138526-22-2 | 95% | 2.5g |
$2520.0 | 2023-10-26 | |
| Enamine | EN300-1141385-5g |
tert-butyl 2-amino-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoate |
2138526-22-2 | 95% | 5g |
$3728.0 | 2023-10-26 | |
| Enamine | EN300-1141385-10g |
tert-butyl 2-amino-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoate |
2138526-22-2 | 95% | 10g |
$5528.0 | 2023-10-26 |
tert-butyl 2-amino-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoate Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on tert-butyl 2-amino-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoate
Introduction to tert-butyl 2-amino-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoate (CAS No. 2138526-22-2)
Tert-butyl 2-amino-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoate (CAS No. 2138526-22-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.
The chemical structure of tert-butyl 2-amino-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoate consists of a tert-butyl ester group, an amino group, and a substituted pyrazole ring. The tert-butyl ester group provides stability and solubility, while the amino and pyrazole functionalities contribute to its biological activity. The presence of these functional groups makes it a versatile scaffold for further chemical modifications and derivatizations.
Recent studies have highlighted the importance of tert-butyl 2-amino-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoate in the context of drug discovery. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.
In addition to its anti-inflammatory activity, tert-butyl 2-amino-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoate has also shown potential as an antitumor agent. A preclinical study conducted by a team at the National Cancer Institute reported that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell survival and proliferation.
The pharmacokinetic properties of tert-butyl 2-amino-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoate have been extensively studied to ensure its suitability for therapeutic applications. Research indicates that it has favorable oral bioavailability and a long half-life, which are crucial factors for effective drug delivery. Furthermore, its low toxicity profile makes it a safe candidate for clinical development.
In terms of synthetic accessibility, tert-butyl 2-amino-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoate can be synthesized through a series of well-established chemical reactions. The synthesis typically involves the coupling of an amino acid derivative with a substituted pyrazole followed by esterification with tert-butanol. This straightforward synthetic route allows for large-scale production and easy modification to generate analogs with enhanced biological activities.
The potential applications of tert-butyl 2-amino-2-methyl-3-(3-methyl-1H-pyrazol-1-y l)propanoate extend beyond its direct use as a therapeutic agent. It serves as an important building block in combinatorial chemistry and high-throughput screening campaigns aimed at identifying new lead compounds for drug discovery. Its unique structural features make it an attractive scaffold for the design of multitarget-directed ligands (MTDLs), which can simultaneously modulate multiple biological targets to achieve synergistic therapeutic effects.
In conclusion, tert-butyl 2-amino-2-methyl-3-(3-methyl -1H-pyrazol -1 - yl )propanoate (CAS No . 21385 26 - 2 2 - 2 ) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique combination of functional groups , favorable pharmacokinetic properties , and low toxicity profile make it an attractive candidate for further development as a therapeutic agent . Ongoing research continues to uncover new applications and optimize its biological activities , solidifying its position as a key player in the field .
2138526-22-2 (tert-butyl 2-amino-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)